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Compound of Interest

Compound Name: RH 795

Cat. No.: B15553039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Voltage-sensitive dyes (VSDs) are powerful tools for monitoring the dynamics of membrane

potential in neuronal populations with high spatial and temporal resolution. Among these, RH
795 has emerged as a valuable probe for functional imaging in ex vivo brain slice preparations.

This styryl dye partitions into the cell membrane and exhibits a change in its fluorescence

intensity in response to alterations in the transmembrane electrical field. This technical guide

provides a comprehensive overview of the core principles, experimental protocols, and data

analysis workflows for utilizing RH 795 in ex vivo brain slice imaging. The information

presented herein is intended to equip researchers, scientists, and drug development

professionals with the necessary knowledge to effectively employ this technique in their studies

of neural circuit function, synaptic plasticity, and the effects of pharmacological agents on

neuronal activity.

Properties of RH 795
RH 795 is a fast-response potentiometric probe that allows for the optical recording of neuronal

activity. Its spectral properties and response kinetics make it suitable for capturing rapid events
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such as action potentials and postsynaptic potentials.

Property Value Reference

Dye Type
Fast-response potentiometric

styryl dye

Excitation (in Methanol) ~530 nm

Emission (in Methanol) ~712 nm

Response Time Fast (sub-millisecond) [1]

Fractional Fluorescence

Change
~10⁻² to 10⁻⁵ per 100 mV [2]

Phototoxicity
Generally considered to have

weak phototoxic effects

Photobleaching
Slow bleaching rate, suitable

for longer-term experiments

Experimental Protocols
The successful application of RH 795 for ex vivo brain slice imaging hinges on meticulous

experimental procedures, from tissue preparation to image acquisition. The following sections

detail the key steps involved.

Brain Slice Preparation
The quality of the brain slice is paramount for obtaining meaningful data. The goal is to

maintain the viability and structural integrity of the neuronal circuits of interest.

Solutions:

Artificial Cerebrospinal Fluid (aCSF), cutting solution (NMDG-HEPES based): Used during

the slicing procedure to maintain tissue viability. Should be ice-cold and continuously

bubbled with 95% O₂ / 5% CO₂ (carbogen). A common recipe includes (in mM): 92 NMDG,

2.5 KCl, 1.25 NaH₂PO₄, 30 NaHCO₃, 20 HEPES, 25 glucose, 2 thiourea, 5 Na-ascorbate, 3
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Na-pyruvate, 0.5 CaCl₂·4H₂O, and 10 MgSO₄·7H₂O. The pH should be titrated to 7.3–7.4

with hydrochloric acid.[3][4]

aCSF, recording solution: Used for incubation and during imaging. A typical composition is (in

mM): 124 NaCl, 2.5 KCl, 2 CaCl₂, 2 MgSO₄, 1.25 NaH₂PO₄, 26 NaHCO₃, and 10 glucose.

This solution should also be continuously saturated with carbogen.

Procedure:

Anesthesia and Perfusion: Anesthetize the animal (e.g., mouse or rat) according to approved

institutional protocols. Perform transcardial perfusion with ice-cold, carbogenated NMDG-

HEPES aCSF to clear the blood and cool the brain.

Brain Extraction: Rapidly dissect the brain and place it in ice-cold NMDG-HEPES aCSF.

Slicing: Use a vibratome to cut brain slices of the desired thickness (typically 300-400 µm) in

the ice-cold, carbogenated NMDG-HEPES aCSF.[3][4]

Recovery: Transfer the slices to a holding chamber containing carbogenated recording aCSF

at 32-34°C for at least 30 minutes. After this initial recovery period, the slices can be

maintained at room temperature.

Dye Loading
Proper loading of RH 795 into the neuronal membranes is critical for achieving a good signal-

to-noise ratio.

Solution:

RH 795 Staining Solution: Prepare a stock solution of RH 795 in dimethyl sulfoxide (DMSO).

Dilute the stock solution into the recording aCSF to a final concentration typically in the

range of 4 µg/ml.[5]

Procedure:

Incubation: Transfer the recovered brain slices to a small incubation chamber containing the

RH 795 staining solution.[5]
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Incubation Time: Incubate the slices for 15-30 minutes at room temperature.[5][6] The

optimal incubation time may need to be determined empirically for different brain regions and

slice thicknesses.

Wash: After incubation, transfer the slices back to a holding chamber with fresh,

carbogenated recording aCSF for at least 10 minutes to wash out excess dye and reduce

background fluorescence.[5]

Imaging Setup and Acquisition
A standard epifluorescence microscope equipped with a sensitive and fast camera is required

for RH 795 imaging.

Equipment:

Microscope: An upright or inverted epifluorescence microscope.

Light Source: A stable, high-intensity light source (e.g., xenon or mercury arc lamp, or a high-

power LED).

Filter Set: A filter set appropriate for RH 795 (e.g., excitation filter ~530 nm, dichroic mirror,

and a long-pass emission filter >610 nm).

Objective: A water-immersion objective with a long working distance and low to medium

magnification (e.g., 10x, 20x).

Camera: A high-speed, high-sensitivity camera, such as a CCD or sCMOS camera, capable

of frame rates of at least 100-500 Hz.[7]

Perfusion System: A system to continuously perfuse the brain slice with heated (30-32°C)

and carbogenated aCSF during the experiment.

Acquisition Parameters:

Frame Rate: A high frame rate (e.g., 2 kHz) is necessary to capture the fast dynamics of

neuronal signals.[5]
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Exposure Time: The exposure time should be as short as possible to achieve the desired

temporal resolution while maintaining an adequate signal-to-noise ratio.

Illumination Intensity: Use the lowest illumination intensity necessary to obtain a good signal

to minimize phototoxicity and photobleaching.

Data Analysis Workflow
The analysis of RH 795 imaging data involves several steps to extract meaningful physiological

information from the raw fluorescence signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

